![molecular formula C19H15N3O3S B2754541 N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide CAS No. 851980-52-4](/img/structure/B2754541.png)
N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide
Description
N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide, also known as DBC, is a synthetic compound that has gained attention in scientific research due to its potential applications in cancer treatment. DBC belongs to the class of chromene derivatives and has shown promising results in inhibiting the growth of cancer cells.
Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives are known for their antimicrobial properties. They can act against a broad spectrum of bacteria and fungi, making them valuable in the development of new antibiotics and antifungal agents .
Anti-inflammatory Activity
Compounds with a thiazole core have been shown to possess anti-inflammatory properties. This makes them potential candidates for the treatment of chronic inflammatory diseases .
Antitumor and Cytotoxic Activity
Thiazole compounds have been reported to exhibit antitumor and cytotoxic activities. They can induce apoptosis in cancer cells and may be used in the development of anticancer drugs .
Antiviral Activity
The thiazole ring structure is present in several antiretroviral drugs. Derivatives of this compound could be explored for their efficacy against various viral infections .
Neuroprotective Effects
Thiazole derivatives have shown promise in neuroprotection, which could be beneficial in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s .
Antidiabetic Activity
Some thiazole derivatives have been found to exhibit antidiabetic activity, suggesting potential applications in managing diabetes mellitus .
Analgesic Properties
The analgesic properties of thiazole derivatives make them potential components of pain management medications .
COX-2 Inhibitory Activity
Thiazole derivatives have been studied for their COX-2 inhibitory activity, which is important in the treatment of pain and inflammation without the gastrointestinal side effects associated with traditional NSAIDs .
properties
IUPAC Name |
N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-oxochromene-3-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O3S/c1-10-7-8-15-16(11(10)2)20-19(26-15)22-21-17(23)13-9-12-5-3-4-6-14(12)25-18(13)24/h3-9H,1-2H3,(H,20,22)(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRBOIGXVNJWYMC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)NNC(=O)C3=CC4=CC=CC=C4OC3=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-oxo-2H-chromene-3-carbohydrazide | |
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